Cas no 359689-20-6 (methyl 3-acetyl-1,2-oxazole-5-carboxylate)

• Product Name: methyl 3-acetyl-1,2-oxazole-5-carboxylate
• CAS No: 359689-20-6
• MF: C₇H₇NO₄
• MW: 169.134782075882
• MDL: MFCD18829739
• CID: 920880
• PubChem ID: 10654692
• Update Time: 2025-10-05

methyl 3-acetyl-1,2-oxazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• null
• methyl 3-acetyl-1,2-oxazole-5-carboxylate
• 359689-20-6
• EN300-2481112
• 5-Isoxazolecarboxylic acid, 3-acetyl-, methyl ester (9CI)
• methyl 3-acetylisoxazole-5-carboxylate
• ethyl 3-acetylisoxazole-5-carboxylate

• MDL： MFCD18829739
• Inchi： 1S/C7H7NO4/c1-4(9)5-3-6(12-8-5)7(10)11-2/h3H,1-2H3
• InChI Key： UJHMNWHOSURUON-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)=CC(C(C)=O)=N1

Computed Properties

• Exact Mass: 169.03750770g/mol
• Monoisotopic Mass: 169.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 69.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on methyl 3-acetyl-1,2-oxazole-5-carboxylate

Methyl 3-Acetyl-1,2-Oxazole-5-Carboxylate: A Comprehensive Overview

Methyl 3-Acetyl-1,2-Oxazole-5-Carboxylate, also known by its CAS number 359689-20-6, is a versatile organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is a derivative of the oxazole family, which has been extensively studied for its unique electronic properties and potential applications in drug design and advanced materials.

The structure of methyl 3-acetyl-1,2-oxazole-5-carboxylate consists of a five-membered aromatic ring with two oxygen atoms at positions 1 and 2, an acetyl group at position 3, and a methyl ester group at position 5. This configuration imparts the molecule with both electron-withdrawing and electron-donating groups, making it highly reactive in various chemical transformations.

Recent studies have highlighted the potential of this compound as a building block in the synthesis of more complex molecules with tailored functionalities. For instance, researchers have explored its use in the construction of bioactive compounds with anti-inflammatory and anticancer properties.

In terms of synthesis, methyl 3-acetyl-1,2-oxazole-5-carboxylate can be prepared via a variety of methods, including condensation reactions and cyclization processes. One notable approach involves the reaction of an appropriate aldehyde with an amine derivative under specific conditions to form the oxazole ring.

The compound's physical properties make it suitable for applications in both academic research and industrial settings. Its solubility in organic solvents facilitates its use in solution-based reactions, while its thermal stability allows for processing under elevated temperatures.

From an environmental standpoint, studies have shown that methyl 3-acetyl-1,2-oxazole-5-carboxylate exhibits low toxicity to aquatic organisms when used within recommended concentrations. This makes it a safer choice for applications where environmental impact is a concern.

In conclusion, methyl 3-acetyl-1,2-Oxazole-5-carboxylate (CAS No: 359689-20-6) stands out as a valuable compound with diverse applications across multiple disciplines. Its unique chemical properties and versatility continue to drive innovative research and development efforts in various fields.